Cas no 387824-63-7 (4-Chloro-3-(trifluoromethyl)pyridine)

• Product Name: 4-Chloro-3-(trifluoromethyl)pyridine
• CAS No: 387824-63-7
• MF: C₆H₃ClF₃N
• MW: 181.542930841446
• MDL: MFCD02183559
• CID: 298767
• PubChem ID: 2782816
• Update Time: 2025-10-17

4-Chloro-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(trifluoromethyl)pyridine
• 4-CHLORO-3-TRIFLUOROMETHYLPYRIDINE
• Pyridine,4-chloro-3-(trifluoromethyl)-
• 4-Chloro-5-trifluoromethylpyridine
• EN300-206909
• AT13165
• AKOS005063688
• AC-29123
• 387824-63-7
• A824279
• Pyridine, 4-chloro-3-(trifluoromethyl)-
• 5-(4-CHLORO-BENZOYLAMINO)-2-ETHOXY-BENZENESULFONYLCHLORIDE
• CS-0119976
• MFCD02183559
• SCHEMBL827060
• DTXSID40382317
• SB52408
• FT-0721000
• DB-069722

• MDL： MFCD02183559
• Inchi： 1S/C6H3ClF3N/c7-5-1-2-11-3-4(5)6(8,9)10/h1-3H
• InChI Key： UBUXDOBRSSOEOR-UHFFFAOYSA-N
• SMILES： ClC1C=CN=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 180.99100
• Monoisotopic Mass: 180.9906113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.416±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 124-125°C
• Boiling Point: 170.6±35.0 ºC (760 Torr),
• Flash Point: 57.0±25.9 ºC,
• Solubility: Slightly soluble (1.7 g/l) (25 º C),
• PSA: 12.89000
• LogP: 2.75380

4-Chloro-3-(trifluoromethyl)pyridine Security Information

• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R20/21/22; R36/37/38

Additional information on 4-Chloro-3-(trifluoromethyl)pyridine

4-Chloro-3-(trifluoromethyl)pyridine: An Overview of a Versatile Heterocyclic Compound

4-Chloro-3-(trifluoromethyl)pyridine (CAS No. 387824-63-7) is a versatile heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique combination of a chloro substituent and a trifluoromethyl group on a pyridine ring, exhibits a range of interesting properties that make it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and functional materials.

The chemical structure of 4-Chloro-3-(trifluoromethyl)pyridine is particularly noteworthy due to the presence of the trifluoromethyl group, which imparts significant electronic and steric effects. The trifluoromethyl group is known for its strong electron-withdrawing properties, which can influence the reactivity and stability of the molecule. Additionally, the chloro substituent provides further functionalization potential, making this compound an attractive starting point for various synthetic transformations.

In recent years, 4-Chloro-3-(trifluoromethyl)pyridine has been extensively studied for its applications in medicinal chemistry. One notable area of research involves its use as an intermediate in the synthesis of novel drugs targeting various diseases. For example, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the development of potent inhibitors for specific enzymes involved in cancer pathways. The trifluoromethyl group was found to enhance the binding affinity and selectivity of these inhibitors, thereby improving their therapeutic potential.

Beyond its pharmaceutical applications, 4-Chloro-3-(trifluoromethyl)pyridine has also found utility in the field of agrochemicals. Researchers have explored its use as an intermediate in the synthesis of pesticides and herbicides with improved efficacy and reduced environmental impact. A recent study in the Pest Management Science journal demonstrated that compounds derived from 4-Chloro-3-(trifluoromethyl)pyridine exhibited excellent activity against a range of pests while maintaining low toxicity to non-target organisms.

In materials science, the unique properties of 4-Chloro-3-(trifluoromethyl)pyridine have led to its application in the development of functional materials with advanced properties. For instance, this compound has been used as a building block in the synthesis of luminescent materials and polymers with enhanced thermal stability. A study published in the Journal of Materials Chemistry C reported that derivatives of 4-Chloro-3-(trifluoromethyl)pyridine exhibited strong photoluminescence and were suitable for use in organic light-emitting diodes (OLEDs).

The synthetic accessibility of 4-Chloro-3-(trifluoromethyl)pyridine has further contributed to its widespread use in various applications. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One common method involves the reaction of 2-chloropyridine with triflic anhydride followed by deprotection steps to yield the desired product. These synthetic methods have been optimized to ensure high yields and purity, making 4-Chloro-3-(trifluoromethyl)pyridine readily available for researchers and industry professionals.

In conclusion, 4-Chloro-3-(trifluoromethyl)pyridine (CAS No. 387824-63-7) is a highly versatile heterocyclic compound with a wide range of applications in medicinal chemistry, agrochemicals, and materials science. Its unique chemical structure, characterized by a trifluoromethyl group and a chloro substituent on a pyridine ring, endows it with valuable properties that make it an essential intermediate in various synthetic processes. Ongoing research continues to uncover new applications and improve our understanding of this important compound.